Cas no 490038-74-9 (ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)-)

ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- is a brominated aromatic ketone derivative featuring difluoro and methoxy substituents on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its electrophilic carbonyl and bromine functionalities, which make it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The presence of electron-withdrawing fluorine atoms and an electron-donating methoxy group enhances its reactivity in regioselective transformations. Its well-defined structure and stability under controlled conditions facilitate its use in the synthesis of complex molecules, particularly in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its reactivity.

ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- structure

490038-74-9 structure

Product Name:ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)-

CAS No:490038-74-9

MF:C₉H₇BrF₂O₂

MW:265.051489114761

CID:3433024

PubChem ID:58442401

Update Time:2025-06-30

ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

- ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)-
- 490038-74-9
- SCHEMBL12248644
- 2',6'-Difluoro-4'-methoxyphenacyl bromide
- Inchi： 1S/C9H7BrF2O2/c1-14-5-2-6(11)9(7(12)3-5)8(13)4-10/h2-3H,4H2,1H3
- InChI Key： ZEMJOIJNEFNPBU-UHFFFAOYSA-N
- SMILES： C(=O)(C1=C(F)C=C(OC)C=C1F)CBr

Computed Properties

Exact Mass: 263.95975Da
Monoisotopic Mass: 263.95975Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26.3Å²

ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1667585-250mg	2-Bromo-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-one	490038-74-9	98%	250mg	￥19935.00	2024-05-11

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Additional information on ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)-

Research Briefing on ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- (CAS: 490038-74-9)

ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- (CAS: 490038-74-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and difluoro-substituted aromatic structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

The synthesis and characterization of ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- have been detailed in several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also investigated its reactivity under various conditions, highlighting its utility in cross-coupling reactions and other synthetic transformations. These findings underscore the compound's versatility as a building block in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- was utilized as a key intermediate in the synthesis of a novel class of kinase inhibitors. These inhibitors demonstrated potent activity against specific cancer cell lines, with IC50 values in the nanomolar range. The study also revealed that the compound's difluoro and methoxy substituents play a crucial role in enhancing binding affinity to target proteins, thereby improving therapeutic efficacy.

Another area of interest is the compound's potential application in the development of anti-inflammatory agents. A recent preprint on bioRxiv described its incorporation into a series of small molecules designed to modulate NF-κB signaling. Preliminary in vitro assays showed promising results, with significant inhibition of pro-inflammatory cytokines. These findings suggest that ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- could serve as a valuable scaffold for designing next-generation anti-inflammatory drugs.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Researchers are actively exploring derivatization strategies to improve its solubility and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the aim of developing more drug-like candidates.

In conclusion, ETHANONE, 2-BROMO-1-(2,6-DIFLUORO-4-METHOXYPHENYL)- (CAS: 490038-74-9) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research should focus on further elucidating its mechanism of action and expanding its utility in therapeutic development.